Cas no 2088570-82-3 (3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid)

3-(2-((2,4-Dinitrophenyl)amino)ethoxy)propanoic acid is a specialized organic compound featuring a dinitrophenyl (DNP) moiety linked via an aminoethoxy spacer to a propanoic acid group. This structure confers reactivity and versatility, making it useful in biochemical and synthetic applications. The electron-withdrawing nitro groups enhance the electrophilic character of the aromatic ring, facilitating nucleophilic substitution reactions. The carboxylic acid terminus allows for further functionalization, such as conjugation or derivatization. Its well-defined reactivity profile and stability under controlled conditions make it suitable for use as a linker or intermediate in peptide synthesis, hapten design, or as a precursor for advanced materials. The compound’s purity and structural consistency are critical for reproducible results in research settings.
3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid structure
2088570-82-3 structure
Product Name:3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid
CAS No:2088570-82-3
MF:C11H13N3O7
MW:299.236822843552
CID:4636139
Update Time:2025-11-01

3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • DNP-PEG1-COOH
    • 3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid
    • Inchi: 1S/C11H13N3O7/c15-11(16)3-5-21-6-4-12-9-2-1-8(13(17)18)7-10(9)14(19)20/h1-2,7,12H,3-6H2,(H,15,16)
    • InChI Key: QDFBHMCACQXZSP-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCOCCNC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O

3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid Pricemore >>

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3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid Related Literature

Additional information on 3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid

Introduction to 3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid (CAS No. 2088570-82-3) in Modern Chemical and Biomedical Research

The compound 3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid, identified by the CAS number 2088570-82-3, represents a significant advancement in the realm of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of functional groups such as the 2,4-dinitrophenyl moiety and the ethoxy substituent contributes to its unique chemical properties, making it a subject of intense study among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit promising biological activities. Among these, 3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid has emerged as a compound of interest due to its structural complexity and potential pharmacological effects. The 2,4-dinitrophenyl group, known for its reactivity and ability to interact with biological targets, plays a crucial role in modulating the compound's biological behavior. This feature has prompted researchers to investigate its potential as a scaffold for developing new therapeutic agents.

The ethoxy substituent in the molecule further enhances its versatility, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. Such structural features are particularly valuable in the context of drug design, where optimizing molecular interactions with biological receptors is paramount. The compound's ability to engage with multiple targets makes it a promising candidate for addressing complex diseases that require multifaceted therapeutic approaches.

Recent studies have highlighted the importance of 3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid in the development of novel drug candidates. Researchers have been exploring its potential applications in areas such as anti-inflammatory therapy, pain management, and even oncology. The compound's unique chemical profile suggests that it may interfere with key signaling pathways involved in these diseases, offering a new avenue for therapeutic intervention.

One of the most compelling aspects of this compound is its synthetic accessibility. Advances in organic chemistry have enabled researchers to modify its structure more efficiently than ever before. This has opened up new possibilities for creating derivatives with enhanced biological activity and improved safety profiles. The ability to tailor the molecule's properties through synthetic modifications allows for a more targeted approach to drug development.

The CAS number 2088570-82-3 serves as a unique identifier for this compound, facilitating its recognition and study within the scientific community. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this molecule in their experiments. The availability of detailed chemical and biological data associated with this CAS number further underscores its significance in contemporary research.

In conclusion, 3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid represents a fascinating compound with substantial potential in the fields of chemical biology and drug discovery. Its unique structural features, coupled with recent advancements in synthetic methodologies, position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.

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